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Compound of Interest

Compound Name: p-F-HHSID hydrochloride

Cat. No.: B6314302

For Researchers, Scientists, and Drug Development Professionals

Abstract

p-F-HHSID hydrochloride (p-Fluorohexahydrosiladifenidol hydrochloride) is a potent and
selective antagonist of the M3 muscarinic acetylcholine receptor (MAChR), playing a crucial
role in research related to cancer, metabolic disorders, and neurological diseases. Proper
preparation and storage of p-F-HHSID hydrochloride stock solutions are critical for ensuring
experimental reproducibility and accuracy. This document provides detailed protocols for the
preparation and storage of p-F-HHSID hydrochloride stock solutions, along with essential
data on solubility and stability to guide laboratory practices.

Product Information

Identifier Value

1-(3,3-diphenylpropyl)-1-methyl-4-(4-

UPAC Name fluorophenyl)piperidin-1-ium chloride
Molecular Formula C27H31CIFNSI

Molecular Weight 456.08 g/mol

CAS Number 175615-76-6

Solubility and Storage
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Proper solvent selection and storage conditions are paramount to maintaining the integrity of p-

F-HHSID hydrochloride. The following table summarizes the available data on solubility and

recommended storage.

Parameter Solid Compound

In Solvent

Recommended Solvent

DMSO (Assumed)?!

Data not specified.
Solubility Experimental determination is

recommended.

Data not specified.
Experimental determination is

recommended.

-20°C (sealed, away from
Storage Temperature .
moisture)

-80°C or -20°C (sealed, away

from maoisture)

Stability Long-term

6 months at -80°C; 1 month at
-20°C

INote: While the solvent is not explicitly stated in the available literature, Dimethyl Sulfoxide

(DMSO) is a common solvent for preparing stock solutions of similar compounds. Users should

verify solubility before preparing high-concentration stock solutions.

Experimental Protocols

This section details the step-by-step procedure for preparing a stock solution of p-F-HHSID

hydrochloride.

Materials
p-F-HHSID hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vials or polypropylene tubes

Calibrated analytical balance

Vortex mixer
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o Pipettes and sterile, filtered pipette tips

Stock Solution Preparation (Example: 10 mM in DMSO)

o Equilibration: Allow the vial of p-F-HHSID hydrochloride powder to equilibrate to room
temperature for at least 15-20 minutes before opening to prevent condensation.

» Weighing: Tare a sterile microcentrifuge tube or vial on a calibrated analytical balance.
Carefully weigh the desired amount of p-F-HHSID hydrochloride powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 4.56 mg of the compound.

o Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the
powder. For a 10 mM solution, add 1 mL of DMSO.

» Dissolution: Cap the vial tightly and vortex thoroughly until the powder is completely
dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) may aid in
dissolution, but be cautious of potential degradation with excessive heat. Visually inspect the
solution to ensure no particulates are present.

» Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile, light-protected tubes (e.g., amber vials).

o Labeling and Storage: Clearly label each aliquot with the compound name, concentration,
solvent, and date of preparation. Store the aliquots at -80°C for long-term storage (up to 6
months) or at -20°C for short-term storage (up to 1 month).

Visualized Workflows and Pathways
Stock Solution Preparation Workflow

The following diagram illustrates the key steps in the preparation of a p-F-HHSID
hydrochloride stock solution.
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p-F-HHSID Hydrochloride Stock Solution Workflow
Equilibrate p-F-HHSID
powder to room temp.
Prevent condensation

Weigh desired amount
of powder

Calculate volume for
target concentration

Gdd anhydrous DMSO)

Ensure homogeneity

Vortex until fully dissolved

Avoid freeze-thaw cycles

Aliquot into single-use tubes

Proper identification
and preservation

Label and store at
-20°C or -80°C
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Simplified M3 Receptor Signaling Pathway

Acetylcholine p-F-HHSID HCI
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[https://www.benchchem.com/product/b6314302#p-f-hhsid-hydrochloride-stock-solution-
preparation-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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